6-chloro-N-(2-hydroxyethyl)imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-(2-hydroxyethyl)imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C10H10ClN3O2/c11-7-1-2-9-13-8(6-14(9)5-7)10(16)12-3-4-15/h1-2,5-6,15H,3-4H2,(H,12,16)
• InChI Key: CTHJKOCOMSOFRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)C(=O)NCCO
• Molecular Formula: C10H10ClN3O2
• DSSTOX Substance ID: DTXSID301175657
• Molecular Weight: 239.66 g/mol
• CAS RN: 885949-61-1

Description

6-Chloro-N-(2-hydroxyethyl)imidazo[1,2-a]pyridine-2-carboxamide, also known as 6-Cl-HEP, is a synthetic compound that has been studied extensively in a variety of scientific fields. 6-Cl-HEP has been found to have a wide range of potential applications, from pharmaceuticals to biochemistry and physiology.

Scientific Research Applications

Central Nervous System Activities

Research has shown that compounds similar to 6-chloro-N-(2-hydroxyethyl)imidazo[1,2-a]pyridine-2-carboxamide have been synthesized and tested for their activities in the central nervous system. These compounds demonstrate varying degrees of potency in displacing diazepam from rat brain membrane, indicating potential neurological applications (Barlin, Davies, Ireland, Ngu, & Zhang, 1992).

Antituberculosis Agents

A series of imidazo[1,2-a]pyridine carboxamides, structurally related to this compound, have been designed and synthesized as new antitubercular agents. Some of these compounds showed excellent in vitro activity against drug-susceptible and multidrug-resistant Mycobacterium tuberculosis strains (Wu et al., 2016).

Synthetic Methodologies

The compound has been utilized in various synthetic methodologies, including microwave-assisted Suzuki-Miyaura and Sonogashira coupling reactions. These processes are crucial for the development of compounds with biological interest (Tber et al., 2019).

Crystal Structure and DFT Study

Studies have been conducted on the crystal structure and Density Functional Theory (DFT) analysis of similar compounds. These studies provide insights into the physicochemical properties and potential applications of these compounds in various fields (Qin et al., 2019).

Continuous Flow Synthesis

The compound's derivatives have been synthesized using continuous flow processes. This method represents a significant advancement over traditional in-flask methods and is applicable to the multistep synthesis of complex molecules (Herath, Dahl, & Cosford, 2010).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been studied for their interaction with various targets in the context of tuberculosis treatment .

Biochemical Pathways

Imidazo[1,2-a]pyridine analogues have been associated with the treatment of tuberculosis, suggesting they may interact with pathways related to this disease .

Result of Action

Imidazo[1,2-a]pyridine analogues have shown significant activity against mdr-tb and xdr-tb .

Biochemical Analysis

Biochemical Properties

6-chloro-N-(2-hydroxyethyl)imidazo[1,2-a]pyridine-2-carboxamide plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. This compound has been shown to interact with various biomolecules, including enzymes involved in metabolic pathways and proteins that regulate cellular functions . The nature of these interactions often involves binding to active sites of enzymes, leading to inhibition or activation of enzymatic activity . For example, it has been observed to inhibit certain enzymes involved in the synthesis of nucleic acids, thereby affecting cellular replication processes .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . It has been reported to affect the expression of genes involved in cell cycle regulation, apoptosis, and stress responses . Additionally, it can alter cellular metabolism by inhibiting key metabolic enzymes, leading to changes in the levels of metabolites and energy production .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, such as enzymes and receptors . This binding can result in the inhibition or activation of enzymatic activity, leading to downstream effects on cellular processes . For instance, the compound has been shown to inhibit the activity of DNA polymerase, thereby preventing DNA replication and cell proliferation . Additionally, it can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound remains stable under certain conditions, but can degrade over time when exposed to light or high temperatures . Long-term exposure to the compound has been associated with sustained inhibition of cellular proliferation and induction of apoptosis in various cell lines .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to have therapeutic effects, such as inhibiting tumor growth and reducing inflammation . At higher doses, toxic or adverse effects have been observed, including hepatotoxicity and nephrotoxicity . Threshold effects have also been reported, where a certain dosage is required to achieve the desired therapeutic effect without causing significant toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate these processes . The compound can affect metabolic flux by inhibiting key enzymes in pathways such as glycolysis and the tricarboxylic acid cycle . This inhibition can lead to changes in metabolite levels and energy production, ultimately impacting cellular function and viability .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments . Its localization and accumulation within cells can influence its activity and effectiveness . For example, the compound may accumulate in the nucleus, where it can interact with DNA and nuclear proteins to exert its effects .

Subcellular Localization

The subcellular localization of this compound is an important factor that affects its activity and function . The compound has been found to localize in specific cellular compartments, such as the nucleus and mitochondria . Targeting signals and post-translational modifications may direct the compound to these compartments, where it can interact with specific biomolecules and exert its effects . For instance, its localization in the nucleus allows it to interact with DNA and transcription factors, influencing gene expression and cellular responses .